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Compound of Interest

Compound Name: Strontium chromate

Cat. No.: B1219968 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physical and chemical

properties of strontium chromate (SrCrO₄), a compound of significant industrial importance,

particularly as a corrosion inhibitor and pigment.[1][2][3][4] Given its classification as a

hazardous and carcinogenic substance, a thorough understanding of its characteristics is

paramount for safe handling and for the development of safer alternatives.[3][5][6] This guide

consolidates key data, outlines relevant experimental protocols, and visualizes complex

processes to support research and development activities.

General and Physicochemical Identifiers
Strontium chromate is an inorganic compound recognized by several names and identifiers

crucial for regulatory and research purposes.[1] It is a yellow crystalline powder known

commercially as Strontium Yellow or Pigment Yellow 32.[2][4][7]
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Identifier Value

Chemical Name Strontium Chromate

CAS Number 7789-06-2[1][2]

Molecular Formula SrCrO₄[7][8]

Molecular Weight 203.61 g/mol [1][2]

Synonyms
Strontium Yellow, Deep Lemon Yellow, C.I.

Pigment Yellow 32[1][8][9]

EINECS Number 232-142-6[1]

RTECS Number GB3240000[10]

Physical Properties
Strontium chromate presents as a light yellow, odorless, crystalline powder or granular solid.

[1][7][9][11] It has poor tinting strength and low opacity compared to other pigments.[2]

Property Value

Appearance Light yellow powder or granular solid.[1][2][9]

Odor Odorless.[1][9]

Melting Point
Decomposes before melting, starting around

500 °C.[7][10]

Density / Specific Gravity 3.89 - 3.90 g/cm³ at 15 °C.[1][9][11]

Solubility

In Water:- 0.12 g/100 mL at 15 °C (poorly

soluble).[1][11]- 3 g/100 mL at 100 °C.[1]In

Other Solvents:- Soluble in dilute acids

(hydrochloric, nitric, acetic) and ammonia.[2][7]

[12]- Insoluble in alcohol.[12]

pH 8.5 (for aqueous solution).[1]

Crystal Structure Monoclinic, monazite-type structure.[4]
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Chemical Properties
The chemical behavior of strontium chromate is largely dictated by the hexavalent chromium

(Cr⁶⁺) ion, making it a strong oxidizing agent.[1][3]

Property Value

Chemical Stability
Stable under normal storage conditions and

temperatures.[8][13]

Reactivity

Strong oxidizing agent; can react with reducing

agents to generate heat.[1][2] It is incompatible

with flammable substances, organic materials,

and metal powders.[14]

Reactivity with Acids

Dissolves readily in acids, which can generate

dichromate or chromic acid depending on the

pH.[12]

Decomposition Temperature

Decomposes at approximately 500 °C.[10] The

presence of reducing agents can lower this

temperature.

Hazardous Decomposition Products

Upon heating, it emits toxic chromium fumes.[1]

[3] Thermal decomposition can release

strontium oxide and chromium oxides.[13][14]

[15]

Experimental Protocols and Workflows
Experimental Protocol: Synthesis of Strontium
Chromate Powder
Strontium chromate is typically synthesized via a precipitation reaction.[1][5] This protocol

describes a generalized method based on the reaction between an aqueous strontium salt and

a sodium chromate solution.

Materials:
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Strontium chloride hexahydrate (SrCl₂·6H₂O)

Sodium chromate (Na₂CrO₄)

Deionized water

Stir plate and magnetic stir bar

Beakers

Filtration apparatus (e.g., Büchner funnel)

Drying oven

Methodology:

Prepare Reactant Solutions:

Prepare a 0.1 M solution of strontium chloride by dissolving the appropriate amount of

SrCl₂·6H₂O in deionized water.

Prepare a 0.1 M solution of sodium chromate by dissolving Na₂CrO₄ in deionized water.

Precipitation:

Place the strontium chloride solution in a beaker on a magnetic stir plate and begin

stirring.

Slowly add the sodium chromate solution dropwise to the stirring strontium chloride

solution.

A yellow precipitate of strontium chromate (SrCrO₄) will form immediately according to

the reaction: SrCl₂(aq) + Na₂CrO₄(aq) → SrCrO₄(s) + 2NaCl(aq).

Isolation and Purification:

Continue stirring for 30 minutes to ensure the reaction goes to completion.

Separate the yellow precipitate from the solution via vacuum filtration.
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Wash the collected precipitate with deionized water multiple times to remove residual

sodium chloride and other soluble impurities.

Drying:

Transfer the washed strontium chromate powder to a drying dish.

Dry the powder in an oven at 80-100 °C until a constant weight is achieved.

The final product is a fine, yellow strontium chromate powder.

Synthesis Workflow
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Diagram 1: Workflow for Strontium Chromate Synthesis
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Diagram 1: Workflow for Strontium Chromate Synthesis
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Toxicological Properties and Biological Pathways
The primary toxicological concern with strontium chromate stems from its hexavalent

chromium (Cr⁶⁺) content, which is a known human carcinogen.[1][5][6][16] The substance can

be absorbed into the body through inhalation and ingestion.[11][16]

Mechanism of Toxicity
The carcinogenicity of hexavalent chromium is attributed to its ability to enter cells and

subsequently generate genotoxic damage.

Cellular Uptake: As the chromate anion (CrO₄²⁻) is structurally similar to sulfate (SO₄²⁻) and

phosphate (PO₄³⁻) anions, it is readily transported into cells via non-specific anion transport

channels.

Intracellular Reduction: Once inside the cell, Cr⁶⁺ undergoes a series of reduction reactions,

first to the unstable pentavalent chromium (Cr⁵⁺) and then to the more stable trivalent

chromium (Cr³⁺).

Generation of Reactive Oxygen Species (ROS): This reduction process generates reactive

oxygen species (ROS), including hydroxyl radicals, which can cause significant oxidative

stress.

DNA Damage: Both ROS and the chromium intermediates (Cr³⁺) can directly damage DNA,

leading to DNA strand breaks, DNA-protein crosslinks, and chromosomal aberrations. This

genetic damage can disrupt normal cellular processes and initiate carcinogenesis.

Toxicity Data Value

IARC Carcinogen Classification Group 1 (Carcinogenic to humans).[5][6]

NTP Carcinogen Classification Known to be a human carcinogen.[6]

Acute Oral Toxicity (LD50) 811 - 3118 mg/kg (Rat).[6][15][17]

Primary Health Effects

Lung cancer, sinonasal cancer, respiratory tract

irritation, skin sensitization, kidney and liver

damage.[1][16][18]
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Cellular Toxicity Pathway

Diagram 2: Cellular Toxicity Pathway of Hexavalent Chromium
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Diagram 2: Cellular Toxicity Pathway of Hexavalent Chromium

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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